- Catalytic cracking of low-density polyethylene dissolved in various solvents: product distribution and coking behaviorJournal of Material Cycles and Waste Management, 2023, 25(5), 3005-3020,
Cas no 3208-16-0 (2-ethylfuran)
2-Ethylfuran (C₆H₈O) is a heterocyclic organic compound characterized by a furan ring substituted with an ethyl group at the 2-position. This clear, volatile liquid exhibits a low boiling point and moderate polarity, making it a versatile intermediate in organic synthesis. Its structure lends utility in the production of pharmaceuticals, agrochemicals, and flavoring agents, where furan derivatives are often employed. 2-Ethylfuran is also studied for its potential as a biofuel component due to its favorable combustion properties. The compound's reactivity in Diels-Alder and electrophilic substitution reactions further enhances its applicability in fine chemical manufacturing. Proper handling is advised due to its flammability and sensitivity to light and air.

2-ethylfuran structure
Product name:2-ethylfuran
2-ethylfuran Chemical and Physical Properties
Names and Identifiers
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- 2-ethylfuran
- ETHYLFURAN, 2-(AS)
- 2-Aethyl-furan
- 2-ETHYL OXOLE
- 2-ethyl-fura
- a-ethylfuran
- ETHYLFURAN,2
- FEMA 3673
- Furan,2-ethyl
- alpha-ethylfuran
- 2-ethyloxole
- furan, 2-ethyl-
- 2-ethyl furane
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- MDL: MFCD00003259
- Inchi: 1S/C6H8O/c1-2-6-4-3-5-7-6/h3-5H,2H2,1H3
- InChI Key: HLPIHRDZBHXTFJ-UHFFFAOYSA-N
- SMILES: C(C1=CC=CO1)C
- BRN: 105401
Computed Properties
- Exact Mass: 96.05750
- Monoisotopic Mass: 96.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 1
- Complexity: 52.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- Topological Polar Surface Area: 13.1A^2
- XLogP3: nothing
Experimental Properties
- Color/Form: Not available
- Density: 0.912 g/mL at 25 °C(lit.)
- Melting Point: -62.8°C (estimate)
- Boiling Point: 92-93 °C/768 mmHg(lit.)
- Flash Point: Fahrenheit: 28.4 ° f
Celsius: -2 ° c - Refractive Index: n20/D 1.437-1.441
n20/D 1.439(lit.) - PSA: 13.14000
- LogP: 1.84200
- Sensitiveness: Air Sensitive
- FEMA: 3673
- Solubility: Soluble in ethanol, ether, acetone, benzene.
2-ethylfuran Security Information
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Symbol:
- Prompt:dangerous
- Signal Word:Danger
- Hazard Statement: H225
- Warning Statement: P210
- Hazardous Material transportation number:UN 1993 3/PG 2
- WGK Germany:3
- Hazard Category Code: 11
- Safety Instruction: S16-S29-S33-S9
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Hazardous Material Identification:
- Packing Group:II
- PackingGroup:II
- Storage Condition:0-6°C
- Risk Phrases:R11
- Safety Term:3
- Packing Group:II
- HazardClass:3
- TSCA:Yes
- Hazard Level:3
2-ethylfuran Customs Data
- HS CODE:29321900
2-ethylfuran Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
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SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB04191-10g |
2-ethylfuran |
3208-16-0 | 97% | 10g |
233.00 | 2021-07-09 | |
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd. | CB04191-25g |
2-ethylfuran |
3208-16-0 | 97% | 25g |
347.00 | 2021-07-09 | |
Enamine | EN300-51262-25.0g |
2-ethylfuran |
3208-16-0 | 95% | 25g |
$109.0 | 2023-05-03 | |
Enamine | EN300-51262-0.1g |
2-ethylfuran |
3208-16-0 | 95% | 0.1g |
$19.0 | 2023-05-03 | |
abcr | AB116535-25 g |
2-Ethylfuran, 98%; . |
3208-16-0 | 98% | 25 g |
€131.80 | 2023-07-20 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E64310-100g |
2-Ethylfuran |
3208-16-0 | 98% | 100g |
¥822.0 | 2023-09-07 | |
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E808698-100g |
2-Ethylfuran |
3208-16-0 | 99% | 100g |
781.00 | 2021-05-17 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | E102538-1g |
2-ethylfuran |
3208-16-0 | 99% | 1g |
¥31.90 | 2023-09-03 | |
abcr | AB116535-100 g |
2-Ethylfuran, 98%; . |
3208-16-0 | 98% | 100 g |
€396.00 | 2023-07-20 | |
TRC | E918085-10g |
2-Ethylfuran |
3208-16-0 | 10g |
$92.00 | 2023-05-18 |
2-ethylfuran Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Hydrogen Solvents: Methylcyclohexane ; 3 h, 1 atm, 450 °C
Reference
2-ethylfuran Preparation Products
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:3208-16-0)2-Ethylfuran;≥ 98.0%
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Purity:99%
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2-ethylfuran Related Literature
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1. Kinetic and thermodynamic control in the formation of stereoisomeric 1:1 (4π+ 2π) thermal cycloadducts of furans with hexachloronorbornadienesKenneth Mackenzie,Edward C. Gravett,Judith A. K. Howard,K. Brian Astin,Andrew M. Tomlins J. Chem. Soc. Perkin Trans. 2 1996 1233
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Christina Dindi?,Wolfgang Stahl,Ha Vinh Lam Nguyen Phys. Chem. Chem. Phys. 2020 22 19704
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Dong Han,Siyang Deng,Hang Wang,Feng Huang,Marie-Laure Fauconnier,Hong Li,Jian Zheng,Linchun Meng,Chunhui Zhang,Xia Li Food Funct. 2023 14 6554
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Lijun Wu,Wei Liu,Jinli Cao,Qianqian Li,Yue Huang,Shungeng Min Anal. Methods 2013 5 1259
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